Cas no 2877751-13-6 (N-{[4-fluoro-1-(4-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}acetamide)

• Product Name: N-{[4-fluoro-1-(4-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}acetamide
• CAS No: 2877751-13-6
• MF: C₁₃H₁₉FN₄O₂
• MW: 282.313966035843
• CID: 5309582
• PubChem ID: 165431955
• Update Time: 2025-10-13

N-{[4-fluoro-1-(4-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-Fluoro-1-(4-methoxy-2-pyrimidinyl)-4-piperidinyl]methyl]acetamide
• 2877751-13-6
• F6822-2771
• N-{[4-fluoro-1-(4-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}acetamide
• AKOS040887107

• Inchi： 1S/C13H19FN4O2/c1-10(19)16-9-13(14)4-7-18(8-5-13)12-15-6-3-11(17-12)20-2/h3,6H,4-5,7-9H2,1-2H3,(H,16,19)
• InChI Key： UUHYYIXSWJZJFQ-UHFFFAOYSA-N
• SMILES： FC1(CNC(C)=O)CCN(C2N=CC=C(N=2)OC)CC1

Computed Properties

• Exact Mass: 282.14920402g/mol
• Monoisotopic Mass: 282.14920402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 16.29±0.46(Predicted)

Additional information on N-{[4-fluoro-1-(4-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}acetamide

Comprehensive Overview of N-{[4-fluoro-1-(4-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}acetamide (CAS No. 2877751-13-6)

In the rapidly evolving field of pharmaceutical chemistry, N-{[4-fluoro-1-(4-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}acetamide (CAS No. 2877751-13-6) has emerged as a compound of significant interest. This molecule, characterized by its unique piperidine and pyrimidine backbone, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which include a fluoro substitution and a methoxy group, both of which are known to influence bioavailability and target binding affinity.

The compound's CAS number 2877751-13-6 serves as a critical identifier in chemical databases, ensuring precise tracking in research and regulatory contexts. Its systematic name, N-{[4-fluoro-1-(4-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}acetamide, reflects its intricate architecture, combining a piperidin-4-yl core with a pyrimidin-2-yl moiety. Such hybrid structures are gaining traction in medicinal chemistry due to their versatility in interacting with biological targets, a topic frequently searched in AI-driven drug design platforms and academic literature.

Recent trends in small-molecule therapeutics highlight the demand for compounds like 2877751-13-6, which exhibit balanced lipophilicity and hydrogen-bonding capacity. These properties are essential for optimizing blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Additionally, the 4-methoxypyrimidine fragment within the molecule aligns with current explorations into kinase inhibition, a key area in oncology and inflammation studies.

From a synthetic perspective, the incorporation of a fluoro atom at the piperidin-4-yl position enhances metabolic stability, a feature highly valued in preclinical drug candidates. This aligns with frequent search queries about "improving compound half-life" and "reducing CYP450 interactions." Moreover, the acetamide terminus offers a handle for further derivatization, enabling structure-activity relationship (SAR) studies—a cornerstone of modern hit-to-lead optimization workflows.

In the context of computational chemistry, N-{[4-fluoro-1-(4-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}acetamide has been modeled for its potential interactions with G-protein-coupled receptors (GPCRs) and enzymes. Such in silico analyses are increasingly popular among researchers investigating fragment-based drug discovery, as evidenced by rising Google Scholar citations. The compound's three-dimensional conformation also makes it a candidate for virtual screening libraries, addressing the growing demand for "diverse chemical space" in AI-augmented research.

Quality control and analytical characterization of CAS 2877751-13-6 typically involve advanced techniques like LC-MS and NMR spectroscopy, topics frequently searched alongside "compound purity standards." The presence of both aromatic and aliphatic regions in its structure creates distinct spectroscopic signatures, facilitating its identification in complex matrices—a crucial aspect for laboratories focusing on high-throughput screening.

As the pharmaceutical industry shifts toward targeted therapies, the nuanced modifications in 2877751-13-6's scaffold—particularly its 4-methoxy and 4-fluoro groups—exemplify rational design strategies. These elements correlate with trending discussions on "selective kinase inhibitors" and "allosteric modulation," reflecting the compound's relevance in contemporary precision medicine initiatives.

Environmental and regulatory considerations for N-{[4-fluoro-1-(4-methoxypyrimidin-2-yl)piperidin-4-yl]methyl}acetamide are also noteworthy. While not classified as hazardous, its fluorinated component warrants evaluation under evolving guidelines for sustainable chemistry—a subject gaining traction in both industry and academia. This aligns with search trends around "green pharmaceutical synthesis" and "PFAS alternatives."

In conclusion, CAS No. 2877751-13-6 represents a compelling case study in the intersection of structural complexity and therapeutic potential. Its design encapsulates multiple contemporary themes in drug discovery, from metabolic optimization to computational modeling, making it a frequent subject in patent filings and research publications. As the scientific community continues to explore its applications, this compound will likely remain a focal point in discussions about next-generation small molecules and their role in addressing unmet medical needs.